5-[5-(4-chlorophenyl)-2-furyl]-1,3-diphenyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-[5-(4-chlorophenyl)furan-2-yl]-2,5-diphenyl-3,4-dihydropyrazole
• InChI: InChI=1S/C25H19ClN2O/c26-20-13-11-19(12-14-20)24-15-16-25(29-24)23-17-22(18-7-3-1-4-8-18)27-28(23)21-9-5-2-6-10-21/h1-16,23H,17H2
• InChI Key: ISLBLCJIGPATEU-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=C(O4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H19ClN2O
• Molecular Weight: 398.9 g/mol

Description

5-[5-(4-chlorophenyl)-2-furyl]-1,3-diphenyl-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C25H19ClN2O and its molecular weight is 398.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.1185909 g/mol and the complexity rating of the compound is 561. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and functional groups. Pyrazole derivatives are known to have various biological activities, but the exact mechanism of action would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future research directions for this compound could include exploring its potential biological activities and developing methods for its synthesis. Pyrazole derivatives are of interest in medicinal chemistry due to their wide range of biological activities.